![molecular formula C20H27N3OS B7539023 1-(1,3-benzothiazol-2-yl)-N-(cyclohexylmethyl)piperidine-4-carboxamide](/img/structure/B7539023.png)
1-(1,3-benzothiazol-2-yl)-N-(cyclohexylmethyl)piperidine-4-carboxamide
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Overview
Description
1-(1,3-benzothiazol-2-yl)-N-(cyclohexylmethyl)piperidine-4-carboxamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-(1,3-benzothiazol-2-yl)-N-(cyclohexylmethyl)piperidine-4-carboxamide is not yet fully understood. However, it has been shown to interact with various molecular targets, including ion channels, receptors, and enzymes. It may also modulate various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that it can inhibit cell proliferation and induce apoptosis in cancer cells. It has also been shown to have neuroprotective effects and may have potential as a treatment for neurodegenerative diseases. In addition, it has been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One advantage of 1-(1,3-benzothiazol-2-yl)-N-(cyclohexylmethyl)piperidine-4-carboxamide is its potential as a scaffold for the development of new compounds with potential therapeutic applications. It has also been shown to have various biochemical and physiological effects, making it a promising compound for further study. However, one limitation is that its mechanism of action is not yet fully understood, which may limit its potential applications.
Future Directions
There are several future directions for the study of 1-(1,3-benzothiazol-2-yl)-N-(cyclohexylmethyl)piperidine-4-carboxamide. One direction is the development of new compounds based on its scaffold for potential therapeutic applications. Another direction is the further study of its mechanism of action to better understand its potential applications. Additionally, more studies are needed to explore its potential as a treatment for neurodegenerative diseases and cancer.
Synthesis Methods
The synthesis of 1-(1,3-benzothiazol-2-yl)-N-(cyclohexylmethyl)piperidine-4-carboxamide involves the reaction of 1,3-benzothiazole-2-amine and cyclohexylmethylamine with piperidine-4-carboxylic acid, followed by the addition of acetic anhydride and triethylamine. The resulting compound is then purified through column chromatography.
Scientific Research Applications
1-(1,3-benzothiazol-2-yl)-N-(cyclohexylmethyl)piperidine-4-carboxamide has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to have neuroprotective effects and may have potential as a treatment for neurodegenerative diseases. In cancer research, it has been studied for its anti-cancer properties and may have potential as a therapeutic agent. In drug discovery, it has been used as a scaffold for the development of new compounds with potential therapeutic applications.
properties
IUPAC Name |
1-(1,3-benzothiazol-2-yl)-N-(cyclohexylmethyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N3OS/c24-19(21-14-15-6-2-1-3-7-15)16-10-12-23(13-11-16)20-22-17-8-4-5-9-18(17)25-20/h4-5,8-9,15-16H,1-3,6-7,10-14H2,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFEWJTYXOCWGDC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CNC(=O)C2CCN(CC2)C3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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